Cas no 2229367-42-2 (3-amino-1-5-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-5-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid
• CAS No: 2229367-42-2
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 6100379
• PubChem ID: 165793297
• Update Time: 2025-06-13

3-amino-1-5-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-5-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid
• 3-amino-1-[5-(trifluoromethyl)pyridin-2-yl]cyclobutane-1-carboxylic acid
• 2229367-42-2
• EN300-1940286

• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)6-1-2-8(16-5-6)10(9(17)18)3-7(15)4-10/h1-2,5,7H,3-4,15H2,(H,17,18)
• InChI Key： LLQPAZNFGSQURX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1(C(=O)O)CC(C1)N)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-1-5-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid

Comprehensive Overview of 3-amino-1-5-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid (CAS No. 2229367-42-2)

The compound 3-amino-1-5-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid (CAS No. 2229367-42-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane core and a trifluoromethylpyridine moiety, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing metabolic stability in drug candidates.

In recent years, the demand for fluorinated compounds like 3-amino-1-5-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid has surged, driven by their ability to improve pharmacokinetic properties. The trifluoromethyl group is particularly noteworthy, as it enhances lipophilicity and bioavailability, making it a hotspot in medicinal chemistry. This aligns with current trends in AI-driven drug design, where computational models prioritize fluorinated scaffolds for novel therapeutics.

The synthesis of CAS No. 2229367-42-2 involves multi-step organic reactions, often leveraging cross-coupling and cyclization techniques. Its amino and carboxylic acid functional groups offer versatile handles for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability is critical for addressing challenges in targeted therapy and precision medicine, areas dominating scientific discourse.

From an industrial perspective, 3-amino-1-5-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid is gaining traction in green chemistry initiatives. Manufacturers are exploring solvent-free or catalytic methods to produce it sustainably, responding to global calls for eco-friendly synthesis. Such efforts resonate with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical production.

Analytical characterization of this compound typically employs NMR, HPLC, and mass spectrometry, ensuring purity and structural integrity. These techniques are frequently searched by chemists optimizing workflows for heterocyclic compounds. Additionally, its stability under various pH conditions makes it a candidate for formulation studies, another trending topic in pharmaceutical forums.

In summary, CAS No. 2229367-42-2 exemplifies the intersection of innovation and practicality in modern chemistry. Its relevance to drug discovery, sustainable synthesis, and material science ensures its prominence in both academic and industrial research pipelines. As the scientific community continues to explore fluorine-containing building blocks, this compound is poised to remain a focal point of cutting-edge investigations.